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Compound of Interest

Compound Name: BDC2.5 mimotope 1040-31

Cat. No.: B14003800

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the use of BDC2.5 mimotope 1040-31,

a potent agonistic peptide for the diabetogenic T-cell clone BDC2.5. This mimotope is a critical

tool in the study of autoimmune diabetes, particularly in the context of the non-obese diabetic

(NOD) mouse model. The following protocols are designed to guide researchers in utilizing this

peptide for T-cell activation, proliferation assays, and adoptive transfer studies.

Product Information
Name: BDC2.5 Mimotope 1040-31 (also known as p31)[1][2][3]

Function: A strongly agonistic peptide for the diabetogenic T-cell clone BDC2.5, capable of

stimulating these cells.[1][3][4][5] It is specific for BDC2.5 TCR Tg+ (transgenic) T-cells.[1][2]

[3][5][6]

Application: Research in autoimmune diabetes.[5]

Storage: Delivered in lyophilized form and should be stored at or below -20°C.[2][3]
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Experimental Protocols
In Vitro T-Cell Proliferation Assay
This protocol details the methodology for assessing the proliferation of BDC2.5 T-cells in

response to stimulation with the 1040-31 mimotope.

a. Cell Preparation:

Isolate splenocytes from BDC2.5 TCR-transgenic mice to be used as the source of T-cells.[7]

For experiments requiring antigen-presenting cells (APCs), irradiate splenocytes from male

NOD/shi mice.[7]

b. Assay Setup:

Plate BDC2.5 splenocytes (T-cells) at a density of 200 x 10³ cells per well in a 96-well plate.

No additional APCs are typically required in this setup.[7]

Alternatively, for NOD experiments, use 100 x 10³ whole spleen cells from female NOD/shi

mice as T-cells and 250 x 10³ irradiated male NOD/shi splenocytes as APCs per well.[7]

Prepare a serial dilution of the BDC2.5 mimotope 1040-31 peptide.[7]

c. Stimulation and Culture:

Add the diluted peptide to the cell cultures.

Incubate the plates for 72 hours.[7]

For the final 18 hours of culture, pulse the cells with 1 µCi of [³H]thymidine per well.[8]

d. Data Analysis:

Harvest the cells and measure the incorporated radioactivity using a scintillation counter.[7]

Determine the EC₅₀ values by curve fitting using appropriate software (e.g., GraphPad

Prism).[7]
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Quantitative Data Summary

Parameter Value Reference

BDC2.5 T-cells / well 200 x 10³ [7]

NOD T-cells / well 100 x 10³ [7]

Irradiated APCs / well 250 x 10³ [7]

Incubation Time 72 hours [7]

[³H]thymidine Pulse
0.5 µCi/well for the last 18

hours
[7][8]

Adoptive Transfer of Diabetogenic T-Cells
This protocol describes the in vitro activation of BDC2.5 T-cells and their subsequent transfer

into immunodeficient mice to induce diabetes.

a. T-Cell Activation:

Culture whole spleen cells from 7- to 8-week-old BDC2.5 TCR-transgenic mice in mouse T-

cell medium.[7]

Stimulate the cells with the BDC2.5 mimotope 1040-31 at a specified concentration for 4

days.[7]

b. Adoptive Transfer:

On day 4, harvest the activated T-cells.

Inject 5 x 10⁶ activated cells intravenously into 6-week-old NOD/scid mice.[7]

c. Monitoring:

Monitor the recipient mice for the development of diabetes. The transfer of BDC2.5 T-cells

stimulated with a superagonist peptide is known to induce diabetes in NOD/scid recipients.

[7]
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Experimental Parameters

Parameter Details Reference

T-Cell Source
7- to 8-week-old BDC2.5 TCR-

transgenic mice
[7]

In Vitro Culture Duration 4 days [7]

Number of Cells Transferred 5 x 10⁶ per mouse [7]

Recipient Mice 6-week-old NOD/scid mice [7]

Co-culture with Dendritic Cells for Cytokine Analysis
This protocol is for studying the interaction between BDC2.5 T-cells and dendritic cells (DCs)

and the subsequent cytokine production.

a. Cell Preparation:

Purify CD4⁺CD25⁻ T-cells from BDC2.5-NOD mice.[8]

Generate bone marrow-derived dendritic cells (GM/DCs) from NOD mice.[8]

b. Co-culture Setup:

Incubate NOD GM/DCs (5 x 10³ cells/well) with the BDC2.5 mimotope 1040-31 peptide (0.5

µg/mL).[8]

Add the purified BDC2.5 T-cells (2 x 10⁴ cells/well) to the DC culture.[8]

c. Cytokine Measurement:

After 48 hours of co-culture, collect the supernatants.[8]

Quantify the concentration of cytokines, such as IFNγ, using ELISA.[8]

Quantitative Data for Co-culture
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Cell Type
Number of
Cells / Well

Peptide
Concentrati
on

Incubation
Cytokine
Measured

Reference

BDC2.5 T-

cells
2 x 10⁴ 0.5 µg/mL 48 hours IFNγ [8]

NOD

GM/DCs
5 x 10³ 0.5 µg/mL 48 hours IFNγ [8]
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Caption: T-Cell Receptor signaling cascade initiated by BDC2.5 mimotope 1040-31
presentation.

Experimental Workflow
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In Vitro Proliferation Assay Adoptive Transfer Model
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Caption: Workflow for T-cell proliferation and adoptive transfer experiments.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14003800?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

